Cas no 282539-22-4 ((2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 282539-22-4
• MF: C₁₈H₁₇ClO₄
• MW: 332.778184652328
• CID: 4712111
• Update Time: 2025-05-21

(2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CID 2781373
• 2-Propen-1-one, 1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C18H17ClO4/c1-21-16-10-12(11-17(22-2)18(16)23-3)8-9-15(20)13-6-4-5-7-14(13)19/h4-11H,1-3H3
• InChI Key： LAUMUTZKGWSVIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C=CC1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 483.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 282539-22-4)

(2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, with the CAS number 282539-22-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of α,β-unsaturated ketones, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chlorophenyl group and a trimethoxyphenyl group, contribute to its unique chemical properties and biological interactions.

The synthesis of (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorophenyl moiety introduces a region of electrophilic character, while the trimethoxyphenyl group provides electron-donating effects through its methoxy substituents. This combination of functional groups makes the compound a versatile intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of α,β-unsaturated ketones as scaffolds for developing novel therapeutic agents. The compound (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has been investigated for its possible role in modulating various biological pathways. Studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further exploration in medicinal chemistry.

In particular, the chlorophenyl group has been shown to interact with specific binding sites on target proteins, influencing their activity. This interaction can lead to altered cellular signaling pathways, which may have therapeutic implications. The trimethoxyphenyl group further enhances the compound's ability to interact with biological targets by providing additional hydrophobic and electronic properties.

One of the most intriguing aspects of (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is its potential application in the development of small-molecule drugs. Researchers have been exploring its use as a precursor for more complex molecules that could target specific diseases. The structural flexibility of this compound allows for modifications that can fine-tune its biological activity, making it a valuable tool in drug discovery.

The chemical properties of this compound also make it interesting from a synthetic chemistry perspective. The α,β-unsaturated ketone functionality can participate in various reactions such as Michael additions, aldol condensations, and enone rearrangements. These reactions are fundamental in constructing more complex molecular architectures and have been widely used in the synthesis of natural products and pharmaceuticals.

Current research is focusing on optimizing the synthesis of (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one to improve yield and purity. Advances in catalytic methods and green chemistry principles are being employed to develop more efficient synthetic routes. These efforts are crucial for ensuring that sufficient quantities of the compound can be produced for further biological testing and drug development.

The biological evaluation of this compound is ongoing, with studies aimed at identifying its mechanism of action and potential therapeutic applications. Initial findings suggest that it may have anti-inflammatory and antioxidant properties, which could make it useful in treating various inflammatory diseases and oxidative stress-related conditions.

In conclusion, (2E)-1-(2-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 282539-22-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutic agents.